Cas no 104939-16-4 (2-1-(Ethoxyimino)butyl-5-2-(ethylsulfonyl)propyl-3-hydroxy-2-cyclohexen-1-one)

• Product Name: 2-1-(Ethoxyimino)butyl-5-2-(ethylsulfonyl)propyl-3-hydroxy-2-cyclohexen-1-one
• CAS No: 104939-16-4
• MF: C₁₇H₂₉NO₅S
• MW: 359.480864286423
• CID: 165906
• PubChem ID: 135565470
• Update Time: 2025-06-07

2-1-(Ethoxyimino)butyl-5-2-(ethylsulfonyl)propyl-3-hydroxy-2-cyclohexen-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one,2-[1-(ethoxyimino)butyl]-5-[2-(ethylsulfonyl)propyl]-3-hydroxy-
• 2-[1-(ethoxyamino)butylidene]-5-(2-ethylsulfonylpropyl)cyclohexane-1,3-dione
• 2-[1-(ethoxyamino)butylidene]-5-[2-(ethylsulfonyl)propyl]cyclohexane-1,3-dione
• AC1L4EVH
• AC1Q6TLF
• ACMC-20coci
• AR-1D6428
• CTK4A3492
• Sethoxydimsulfone
• Sethoxydim sulfone
• 104939-16-4
• WRH4PPE5HM
• SETHOXYDIM SULFONE, (+/-)-
• UNII-WRH4PPE5HM
• 2-CYCLOHEXEN-1-ONE, 2-(1-(ETHOXYIMINO)BUTYL)-5-(2-(ETHYLSULFONYL)PROPYL)-3-HYDROXY-
• 2-1-(Ethoxyimino)butyl-5-2-(ethylsulfonyl)propyl-3-hydroxy-2-cyclohexen-1-one

• Inchi： 1S/C17H29NO5S/c1-5-8-14(18-23-6-2)17-15(19)10-13(11-16(17)20)9-12(4)24(21,22)7-3/h12-13,19H,5-11H2,1-4H3/b18-14+
• InChI Key： AZJOVWWMIUKTHY-NBVRZTHBSA-N
• SMILES： S(CC)(C(C)CC1CC(C(/C(/CCC)=N/OCC)=C(C1)O)=O)(=O)=O

Computed Properties

• Exact Mass: 359.17677
• Monoisotopic Mass: 359.177
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.142
• Boiling Point: 513.3°C at 760 mmHg
• Flash Point: 264.2°C
• Refractive Index: 1.5
• PSA: 89.54
• LogP: 3.81490